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Compound of Interest

Compound Name: 4-Fluorophenyl acetate

Cat. No.: B1330353

Essential Safety and Handling Guide for 4-
Fluorophenyl Acetate

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of 4-Fluorophenyl acetate, including detailed operational procedures
and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When working with 4-Fluorophenyl acetate, a comprehensive PPE strategy is mandatory to
prevent chemical exposure. The following equipment should be utilized:
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. Specifications and
Body Part Required PPE
Remarks

Must be tightly fitting and
conform to EN 166 (EU) or
NIOSH (US) standards to

protect against splashes.[1]

Eyes/Face Safety Goggles

Nitrile or butyl rubber gloves

are recommended. Always
Hands Chemical-resistant gloves inspect gloves for integrity

before use and dispose of

them properly after handling.

A standard lab coat should be
worn to protect against minor
splashes. For tasks with a
Body Laboratory Coat higher risk of exposure, a
chemical-resistant apron is

advised.

All handling of 4-Fluorophenyl

acetate should be conducted
Respiratory Fume Hood in a well-ventilated laboratory

fume hood to avoid inhalation

of vapors.

Shoes should be made of a
Feet Closed-toe Shoes material that resists chemical

penetration.

Quantitative Safety and Physical Data

A summary of the key physical and safety data for 4-Fluorophenyl acetate is provided below
for quick reference.
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Property Value

Synonyms Acetic Acid 4-Fluorophenyl Ester, 1-Acetoxy-4-
fluorobenzene

CAS Number 405-51-6

Molecular Formula CsH7FO:2

Molecular Weight 154.14 g/mol

Appearance Colorless to almost colorless clear liquid

Boiling Point 86 °C / 26 mmHg

Hazard Statements H227: Combustible liquid

Precautionary Statements P210, P280, P370+P378, P403+P235, P501

Experimental Protocol: Safe Handling and Operational
Plan

Adherence to a strict, step-by-step operational plan is crucial for minimizing risks associated
with 4-Fluorophenyl acetate.

1. Preparation and Precaution:
e Ensure that a calibrated and certified chemical fume hood is used for all operations.
» Verify that an emergency eyewash station and safety shower are readily accessible.

o Prepare all necessary equipment and reagents before commencing work to minimize
movement and potential for spills.

2. Handling the Chemical:
o Wear all required personal protective equipment as detailed in the PPE table.
» Ground and bond containers when transferring the liquid to prevent static discharge.

» Use only non-sparking tools.
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e Avoid contact with skin, eyes, and clothing.
e Do not inhale fumes or vapors.
3. In Case of a Spill:

 In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, dry sand)
and place it in a sealed container for disposal.

o For larger spills, evacuate the area and follow your institution's emergency procedures.
4. First Aid Measures:
e If on skin: Wash with plenty of soap and water.[1]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1]

« If inhaled: Move the person into fresh air.[1]

« If swallowed: Rinse mouth with water.[1] In all cases of exposure, seek medical attention if
irritation or other symptoms persist.

Disposal Plan

Proper disposal of 4-Fluorophenyl acetate and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

e As a halogenated organic compound, all waste containing 4-Fluorophenyl acetate must be
collected in a designated, clearly labeled hazardous waste container for halogenated
organics.

e Do not mix with non-halogenated waste streams.

2. Container Management:
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o Use a dedicated, sealed, and properly labeled container for the waste. The label should
include "Hazardous Waste" and the full chemical name.

» Store the waste container in a cool, well-ventilated, and designated secondary containment

area.
3. Disposal Procedure:

» Dispose of the waste through your institution's Environmental Health and Safety (EHS)
department in accordance with all local, state, and federal regulations.

Do not dispose of 4-Fluorophenyl acetate down the drain or in regular trash.

Safe Handling Workflow for 4-Fluorophenyl Acetate
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Safe Handling and Disposal Workflow for 4-Fluorophenyl Acetate
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Caption: Workflow for the safe handling and disposal of 4-Fluorophenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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